Cas no 77278-75-2 (1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 77278-75-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 562489
• PubChem ID: 11276205
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• 4-ALLYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-prop-2-enylpiperazine-1-carboxylate
• 1-Piperazinecarboxylicacid,4-(2-propenyl)-,1,1-dimethylethyl ester (9CI)
• AG-H-08867
• 1-Piperazinecarboxylicacid,4-(2-propen-1-yl)-,1,1-dimethylethyl ester
• AKOS017241220
• SCHEMBL7447764
• 1-(tert-Butoxycarbonyl)-4-allylpiperazine
• 77278-75-2
• DTXSID60460924

• Inchi： 1S/C12H22N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h5H,1,6-10H2,2-4H3
• InChI Key： PMOKFILPEDLZAP-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC=C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.16800
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 1.60090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives